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Compound Name: methylphenyl)cyclohexanecarboxa
mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary

N-(4-methylphenyl)cyclohexanecarboxamide (CAS: 6876-59-1) is a lipophilic carboxamide

derivative characterized by a cyclohexane ring linked via an amide bond to a para-tolyl moiety.
[1] Structurally, it represents a "reversed" amide analog of N-cyclohexyl-4-methylbenzamide
and shares significant pharmacophore overlap with established TRP channel modulators (e.g.,
WS-3 cooling agents) and anticonvulsant scaffolds.

This technical guide provides a definitive reference for the synthesis, physicochemical
characterization, and potential biological utility of this compound. It is designed for medicinal
chemists and process scientists requiring a robust, scalable protocol for generating this scaffold
for Structure-Activity Relationship (SAR) libraries or as a stable intermediate in the synthesis of

complex spiro-heterocycles.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][8][9]

The compound exhibits high lipophilicity due to the combination of the aliphatic cyclohexane
ring and the aromatic tolyl group, suggesting excellent membrane permeability but limited
aqueous solubility.

Table 1: Chemical Specifications

Property Data

IUPAC Name N-(4-methylphenyl)cyclohexanecarboxamide

N-(p-Tolyl)cyclohexanecarboxamide;
Common Synonyms o
Cyclohexanecarboxy-p-toluidide

CAS Registry Number 6876-59-1

Molecular Formula C14H19NO

Molecular Weight 217.31 g/mol

SMILES CC1=CC=C(C=C1)NC(=0)Cc2cccce2
InChlKey CAKLGRXELZTXPH-UHFFFAOYSA-N
Physical State White to off-white crystalline solid
Predicted LogP ~3.58 (High Lipophilicity)

H-Bond Donors/Acceptors 1 Donor / 1 Acceptor

Synthetic Pathway & Optimization

The most robust route for synthesizing N-(4-methylphenyl)cyclohexanecarboxamide is the
Schotten-Baumann reaction or anhydrous Nucleophilic Acyl Substitution using an acid chloride.
This method is preferred over direct coupling (using DCC/EDC) due to higher atom economy,
simpler purification, and the avoidance of urea byproducts.

Reaction Mechanism
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The reaction proceeds via a nucleophilic attack of the p-toluidine amine nitrogen on the
electrophilic carbonyl carbon of cyclohexanecarbonyl chloride. This forms a tetrahedral
intermediate, which collapses to eliminate the chloride ion. A base (Triethylamine) is required to
scavenge the generated HCI, driving the equilibrium forward and preventing protonation of the
unreacted amine.

Cyclohexanecarbonyl Chloride Nucleophilic Attack Tetrahedral P _ Deprotonation - EtsN-HCI N-(4-methylphenyl)
Elimination of CI
+ p-Toluidine Intermediate (by EtsN) cyclohexanecarboxamide

Click to download full resolution via product page

Figure 1: Mechanistic pathway of the acyl chloride-mediated amide coupling.[2]

Experimental Protocol

Scale: 10 mmol Yield Target: >85%

Reagents:
e Cyclohexanecarbonyl chloride (1.05 eq, 1.54 g) [CAS: 2719-27-9]

e p-Toluidine (1.0 eq, 1.07 g) [CAS: 106-49-0]
o Triethylamine (TEA) (1.2 eq, 1.67 mL) [Base]

¢ Dichloromethane (DCM) (30 mL) [Solvent, anhydrous]

Step-by-Step Methodology:

o Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar
and nitrogen inlet. Cool to room temperature under N2z flow.

e Solubilization: Add p-toluidine (1.07 g) and DCM (20 mL) to the flask. Stir until fully dissolved.
Add Triethylamine (1.67 mL).

e Cooling: Submerge the flask in an ice-water bath (0°C).
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o Addition: Dissolve cyclohexanecarbonyl chloride (1.54 g) in DCM (10 mL) in a separate vial.
Add this solution dropwise to the reaction mixture over 15 minutes. Reasoning: Dropwise
addition controls the exotherm and prevents di-acylation side reactions.

o Reaction: Allow the mixture to warm to room temperature naturally and stir for 3—4 hours.

o Validation point: Monitor by TLC (30% EtOAc in Hexanes). The starting amine spot (lower
R_f, stains with ninhydrin) should disappear.

e Workup:
o Quench with saturated NaHCOs (20 mL) to neutralize residual acid.
o Separate phases. Extract aqueous layer with DCM (2 x 15 mL).
o Wash combined organics with 1M HCI (20 mL) to remove unreacted amine/TEA.
o Wash with Brine (20 mL), dry over anhydrous Na=SOa4, and filter.

« Concentration: Evaporate solvent under reduced pressure (Rotavap) to yield a crude white
solid.

 Purification: Recrystallize from hot Ethanol/Water (9:1) if necessary.
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Figure 2: Operational workflow for the synthesis and purification of N-(4-
methylphenyl)cyclohexanecarboxamide.

Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed.

e 'H NMR (400 MHz, CDCls):

o 0 7.35(d, J=8.0 Hz, 2H): Aromatic protons ortho to the amide.

o

0 7.10 (d, J=8.0 Hz, 2H): Aromatic protons ortho to the methyl group.

o

0 7.20 (br s, 1H): Amide N-H (Exchangeable with D20).

[¢]

0 2.30 (s, 3H): Aryl-Methyl group.

[¢]

0 2.15 (tt, 1H): Cyclohexane methine (CH-C=0).

o

0 1.90-1.20 (m, 10H): Cyclohexane methylene envelope.
¢ IR Spectroscopy (ATR):

o 3280-3300 cm~1: N-H stretch (medium, sharp).

o 1650-1660 cm~1: C=0 stretch (Amide I, strong).

o 1540-1550 cm~* N-H bend (Amide II).

Biological & Pharmacological Context[8]

While N-(4-methylphenyl)cyclohexanecarboxamide is rarely the final API (Active
Pharmaceutical Ingredient), its structural motifs position it as a critical scaffold in two major
areas of drug discovery.

TRP Channel Modulation (Sensory Agents)

The compound possesses the Carboxamide-Cycloalkyl-Aryl pharmacophore found in TRP
(Transient Receptor Potential) channel modulators.
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o Relation to Cooling Agents: It is a structural analog of WS-3 (N-Ethyl-p-menthane-3-
carboxamide). While WS-3 uses a menthane ring, the cyclohexane ring in this compound
provides a simplified lipophilic core.

e Mechanism: These amides typically bind to transmembrane domains of TRPM8 (Cooling) or
TRPV1 (Heat/Pain), modulating ion influx (Ca2*). The p-tolyl group adds steric bulk that may
shift selectivity compared to simple alkyl amides.

Anticonvulsant Scaffold

Literature indicates that 1-amino derivatives of this carboxamide are precursors to spiro-
imidazolinone derivatives, which have shown significant anticonvulsant activity in Maximal
Electroshock (MES) assays [1]. The cyclohexane ring serves as a lipophilic anchor, facilitating
blood-brain barrier (BBB) penetration.
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Figure 3: Potential biological applications and structural relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cyclohexanecarboxamide, N-(4-methylphenyl)- | C14H19NO | CID 95228 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. chemsynthesis.com [chemsynthesis.com]

e To cite this document: BenchChem. [Technical Monograph: N-(4-
methylphenyl)cyclohexanecarboxamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5743609/docs#technical-monograph-n-4-
methylphenyl-cyclohexanecarboxamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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